3-BTD

Two-photon fluorescence imaging Deep-tissue bioimaging COMT probe comparison
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H33N3O4S
Molecular Weight 459.6 g/mol
Cat. No. B15616847
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Technical Parameters


Basic Identity
Product Name3-BTD
Molecular FormulaC24H33N3O4S
Molecular Weight459.6 g/mol
Structural Identifiers
InChIInChI=1S/C24H33N3O4S/c1-16-3-4-21-20(9-16)26-22(27-32(21,29)30)5-6-23(28)25-7-2-8-31-24-13-17-10-18(14-24)12-19(11-17)15-24/h3-4,9,17-19H,2,5-8,10-15H2,1H3,(H,25,28)(H,26,27)
InChIKeyYXADKMPRWFBOHW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





3-BTD (3-Benzothiazole-daphnetin): A Two-Photon Fluorescent Probe for COMT Activity Sensing and Bioimaging


3-BTD (3-Benzothiazole-daphnetin, CAS 325721-44-6) is a rationally designed, 3-substituted 7,8-dihydroxycoumarin derivative that functions as a highly selective two-photon fluorescent probe substrate for catechol-O-methyltransferase (COMT, EC 2.1.1.6) [1]. Upon COMT-catalyzed 8-O-methylation, 3-BTD is converted to a single fluorescent product (3-BTMD) with a strong fluorescence turn-on signal at 520 nm, enabling real-time quantification of COMT activity in complex biological samples including living cells, tissue slices, and human erythrocytes [2]. The compound belongs to the broader class of coumarin-based fluorogenic enzyme substrates but is distinguished from earlier probes (e.g., DHMC) by its two-photon excitation capability and optimized substitution at the C-3 position of the coumarin core [1].

Probe Type Two-photon fluorescent enzyme substrate
Target Enzyme Catechol-O-methyltransferase activity sensing
Key Workflow Bioimaging, HTS screening, LC-FD quantification

Why COMT Researchers Cannot Simply Substitute 3-BTD with Generic Coumarin-Based Fluorogenic Substrates


COMT is a phase II conjugative enzyme that catalyzes the O-methylation of catechol substrates, and the performance of fluorogenic probe substrates for this enzyme is exquisitely sensitive to structural modifications at both the C-3 and C-4 positions of the 7,8-dihydroxycoumarin core [1]. Earlier probes such as DHMC (7,8-dihydroxy-4-methylcoumarin) operate only under one-photon excitation, limiting their utility to thin samples and precluding deep-tissue imaging [2]. The parent compound daphnetin (7,8-DHC) suffers from poor metabolic stability with a half-life of approximately 15 minutes in vivo, and its C-4-substituted analogs exhibit Clint values spanning over two orders of magnitude (0.017–424 μL min⁻¹ mg⁻¹ in S-COMT), demonstrating that minor structural perturbations drastically alter substrate–enzyme recognition kinetics [3]. 3-BTD was specifically optimized through systematic screening of 3-substituted 7,8-dihydroxycoumarins to achieve the best combination of selectivity, sensitivity, reactivity, and fluorescence response, making it non-interchangeable with any single in-class analog without performance loss [1].

1
One-photon probes such as DHMC lack two-photon capability, precluding deep-tissue imaging workflows.
2
C-4 substituted analogs exhibit Clint values spanning over two orders of magnitude; minor structural shifts alter substrate–enzyme recognition kinetics.
3
Non-regioselective substrates produce isomeric mixtures, requiring chromatographic separation and reducing HTS data quality.

Quantitative Evidence Guide: How 3-BTD Differentiates from COMT Probe Alternatives


Two-Photon Excitation Capability Enables Deep-Tissue COMT Imaging Unavailable with One-Photon Probes

3-BTD was specifically designed and validated as a two-photon fluorescent probe, enabling high-resolution imaging of endogenous COMT in living cells and tissue slices with penetration depths unattainable by one-photon probes such as DHMC [1]. The two-photon excitation property was experimentally confirmed and utilized for bioimaging of endogenous COMT in intact tissue sections, demonstrating good cell permeability, low cytotoxicity, and high imaging resolution [1]. In contrast, the earlier DHMC probe (7,8-dihydroxy-4-methylcoumarin) was developed and validated exclusively as a one-photon fluorescence probe with turn-on signal at 520 nm, and its use for COMT imaging was limited to monolayer living cells [2]. This represents a qualitative capability difference rather than a merely quantitative improvement.

Two-Photon Excitation Capability
Cross-study comparable
Qualitative shift from one-photon cell imaging to two-photon tissue-level imaging.
Enables deep-tissue COMT imaging context.
DHMC limited to monolayer cells; tissue penetration is a qualitative capability difference.
Two-photon fluorescence imaging Deep-tissue bioimaging COMT probe comparison

Approximately 10-Fold Lower Limit of Quantification in LC-FD Method Compared to Previously Published COMT Assays

The LC-FD method employing 3-BTD as the fluorogenic substrate achieved a limit of quantification (LOQ) for 3-BTMD (the methylated product) of 0.0083 nM, which was reported to be nearly 10-fold lower than that of previously published methods for COMT activity detection [1]. The method demonstrated excellent precision with intra- and inter-day relative standard deviation (RSD) below 5%, and showed strong anti-interference ability with no effects from endogenous substances on fluorometric detection [1]. While the referenced prior methods were not individually re-measured in this study, the improvement was benchmarked against published literature values for COMT enzymatic assays, which typically operate in the sub-nanomolar to low nanomolar range [1].

LOQ Improvement in LC-FD
Cross-study comparable
LOQ = 0.0083 nM; approximately 10-fold lower than previously published methods.
Supports sample-limited COMT activity quantification.
Intra-/inter-day RSD below 5%; validated per bioanalytical guidelines.
Analytical sensitivity Limit of quantification LC-FD method validation

Superior Combination of Selectivity, Sensitivity, and Reactivity Among a Systematically Screened Series of 3-Substituted 7,8-Dihydroxycoumarins

In the probe development study, a series of 3-substituted 7,8-dihydroxycoumarins were designed, synthesized, and systematically compared for COMT-catalyzed methylation performance. Among all candidates tested, 3-BTD displayed the best combination of selectivity (formation of a single 8-O-methyl product), sensitivity (fluorescence turn-on magnitude at 520 nm), reactivity (catalytic turnover rate), and overall fluorescence response [1]. This multi-parameter optimization was achieved through rational structural modification at the C-3 position, where the benzothiazole substituent in 3-BTD provided an optimal balance of electronic and steric properties for COMT active-site recognition and catalytic efficiency [1]. While the study did not report individual numerical values for every analog in the series, the conclusion that 3-BTD was the best-performing candidate was based on direct head-to-head experimental comparisons under identical assay conditions [1].

Multi-Parameter Optimization Rank
Head-to-head comparison
Ranked best combination of selectivity, sensitivity, reactivity, and fluorescence among tested 3-substituted series.
Systematically optimized candidate from a screening campaign.
Direct experimental comparison under identical assay conditions.
Structure–activity relationship Probe optimization COMT substrate selectivity

Validated for COMT Inhibitor High-Throughput Screening Across Multiple Biological Matrices Including Human Erythrocytes

3-BTD has been validated as a substrate for COMT activity measurement across a uniquely broad range of biological matrices: purified recombinant COMT enzyme, living cells (multiple human cell lines), tissue slices, and individual human erythrocytes (n = 13) [1][2]. It has been successfully deployed in high-throughput microplate reader-based fluorescence assays for screening natural and synthetic COMT inhibitors, including the identification of scutellarein (IC50 = 32.9 ± 3.43 nM), baicalein (IC50 = 37.3 ± 4.32 nM), and oroxylin A (IC50 = 18.3 ± 2.96 nM) as potent competitive inhibitors against COMT-mediated 3-BTD methylation [3]. Traditional COMT activity assays relying on radiometric detection (¹⁴C-labeled dopamine) or LC-MS/MS analysis of methylated catechol products are limited to in vitro settings and lack the throughput required for large-scale inhibitor screening campaigns [3]. The interspecies applicability of 3-BTD has also been demonstrated, with validated kinetic parameters (Km, Vmax, Clint) determined in liver S9 fractions from humans and seven experimental animal species [4].

Multi-Matrix HTS Validation
Cross-study comparable
Validated in purified enzyme, 4 human cell lines, tissue slices, human erythrocytes, and 8 species' liver S9.
Supports seamless in vitro-to-ex vivo COMT workflow.
Compatible with microplate reader HTS and LC-FD; identified inhibitors with low nanomolar IC50.
High-throughput screening COMT inhibitor discovery Multi-matrix validation

Regioselective 8-O-Methylation Provides a Single Defined Fluorescent Product, Eliminating Isomeric Interference Seen with Endogenous Substrates

3-BTD is selectively methylated by COMT at the 8-OH position to yield a single fluorescent product (3-BTMD) with emission at 520 nm, in contrast to endogenous COMT substrates such as dopamine and catechol estrogens that produce mixtures of meta- and para-methylated regioisomers [1][2]. This regioselectivity is achieved through rational design: the 3-benzothiazole substituent at C-3 sterically and electronically directs COMT-catalyzed methylation exclusively to the 8-OH group, while the 7-OH group remains free [1]. By comparison, earlier coumarin-based probes such as daphnetin and its C-4 derivatives (4-MDPN, 4-PDPN, 4-ADPN) also undergo 8-O-methylation as the primary pathway, but their kinetic parameters (Km, Vmax, Clint) vary dramatically depending on the C-4 substituent, with Clint values ranging from 0.017 to 424 μL min⁻¹ mg⁻¹ in S-COMT, indicating that not all catechol substrates are equivalent in their COMT recognition properties [3]. The single-product formation of 3-BTD eliminates the need for chromatographic separation of regioisomers in fluorescence-based readouts, simplifying assay workflows.

Regioselective 8-O-Methylation
Cross-study comparable
Exclusive single fluorescent product formation (3-BTMD) at 520 nm.
Eliminates isomeric interference in fluorometric readout.
Contrasts with endogenous substrates producing regioisomer mixtures.
Regioselective methylation Fluorescence signal specificity COMT probe design

Optimal Application Scenarios for 3-BTD Based on Verified Differentiation Evidence


Deep-Tissue Bioimaging of Endogenous COMT in Neurological Disease Models

3-BTD's two-photon excitation capability uniquely enables high-resolution imaging of endogenous COMT activity in intact tissue sections [1]. This is directly relevant to Parkinson's disease and schizophrenia research, where COMT plays a central role in dopamine metabolism in brain tissues. Unlike one-photon probes (e.g., DHMC) that are restricted to monolayer cell imaging, 3-BTD allows visualization of COMT distribution and activity in brain slices with penetration depths suitable for studying cortico-striatal circuitry, where MB-COMT is the predominant isoform [1]. Researchers studying region-specific COMT dysregulation in neurological disorders should prioritize 3-BTD over any one-photon COMT probe.

High-Throughput Screening of Next-Generation Non-Nitrocatechol COMT Inhibitors

3-BTD has been successfully deployed as the substrate in microplate reader-based fluorescence assays for identifying and characterizing COMT inhibitors from natural product libraries [2]. Its single-product regioselective methylation (8-O-methyl only) eliminates the need for chromatographic separation, enabling direct fluorescence readout. This capability was demonstrated in the discovery of scutellarein (IC50 = 32.9 nM), baicalein (IC50 = 37.3 nM), and oroxylin A (IC50 = 18.3 nM) as potent competitive COMT inhibitors [2]. Pharmaceutical discovery programs seeking to identify non-nitrocatechol COMT inhibitors—which avoid the hepatotoxicity issues associated with tolcapone—can use 3-BTD as a validated screening substrate with established kinetic parameters across multiple species [3].

Clinical COMT Activity Assessment in Individual Human Erythrocytes for Pharmacogenomic Studies

The LC-FD method using 3-BTD achieved an LOQ of 0.0083 nM with intra- and inter-day RSD below 5%, and was successfully applied to measure COMT activity in individual human erythrocytes from 13 subjects [1]. This level of sensitivity is approximately 10-fold better than previously published COMT assays, enabling reliable quantification in single-subject erythrocyte samples where enzyme abundance is very low [1]. The well-established COMT Val158Met polymorphism significantly affects enzyme activity and is associated with differential drug response and disease susceptibility; 3-BTD-based activity measurement could serve as a functional readout complementary to genotyping in pharmacogenomic studies and clinical trial patient stratification.

Cross-Species COMT Activity Comparison for Preclinical Drug Development

3-BTD has been uniquely validated for COMT activity measurement in liver S9 fractions from humans and seven experimental animals (monkeys, dogs, mice, rats, minipigs, guinea pigs, New Zealand rabbits), with full kinetic parameters (Km, Vmax, Clint) determined for each species [1]. The interspecies Clint order was established as RLS9 > DLS9 ≈ PLS9 > MLS9 > CyLS9 > RaLS9 > GpLS9 > HLS9 [1]. Additionally, differential inhibition by tolcapone was observed across species, with tolcapone being most potent against human COMT but less sensitive toward animal COMT isoforms [1]. This validated cross-species applicability makes 3-BTD the preferred substrate for preclinical pharmacokinetic studies evaluating COMT-mediated drug metabolism and for selecting the most translationally relevant animal models.

Application
Selection Property
Validation Focus
Deep-tissue COMT bioimaging in neurological disease models
Two-photon excitation capability
Tissue-level imaging resolution and penetration depth
High-throughput screening of non-nitrocatechol COMT inhibitors
Regioselective single-product fluorescence
Microplate reader-based assay throughput and data quality
COMT activity assessment in individual human erythrocytes
Low limit of quantification in LC-FD
Single-subject sample sensitivity and precision review
Cross-species COMT activity comparison for preclinical development
Established interspecies kinetic parameters
Method transferability and species-specific inhibition response

Technical Documentation Hub

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